Cas no 86052-45-1 ((furan-2-yl)methyl2-(thiophen-2-yl)ethylamine)

• Product Name: (furan-2-yl)methyl2-(thiophen-2-yl)ethylamine
• CAS No: 86052-45-1
• MF: C₁₁H₁₃NOS
• MW: 207.292021512985
• MDL: MFCD11145553
• CID: 5049470
• PubChem ID: 13117204
• Update Time: 2025-07-15

(furan-2-yl)methyl2-(thiophen-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• N-Furfuryl-2-(2-thienyl)ethanamine
• N-(2-furylmethyl)-2-(2-thienyl)ethanamine
• (furan-2-ylmethyl)[2-(thiophen-2-yl)ethyl]amine
• (furan-2-yl)methyl2-(thiophen-2-yl)ethylamine

• MDL： MFCD11145553
• Inchi： 1S/C11H13NOS/c1-3-10(13-7-1)9-12-6-5-11-4-2-8-14-11/h1-4,7-8,12H,5-6,9H2
• InChI Key： TWRNUPARUWYOEQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCNCC1=CC=CO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 165
• XLogP3: 2.1
• Topological Polar Surface Area: 53.4

Additional information on (furan-2-yl)methyl2-(thiophen-2-yl)ethylamine

Introduction to (furan-2-yl)methyl2-(thiophen-2-yl)ethylamine and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (furan-2-yl)methyl2-(thiophen-2-yl)ethylamine, with the CAS number 86052-45-1, stands out as a compound of considerable interest due to its unique structural properties and potential applications. This compound, characterized by its fused heterocyclic rings and amine functional group, has garnered attention in recent years for its role in the development of novel therapeutic agents and advanced materials.

In the realm of medicinal chemistry, the structural motif of (furan-2-yl)methyl2-(thiophen-2-yl)ethylamine is particularly noteworthy. The presence of both furan and thiophene rings provides a rich scaffold for chemical modification, enabling the synthesis of derivatives with tailored biological activities. These rings are known for their ability to interact with biological targets in specific ways, making them valuable components in drug design. The amine group further enhances the compound's versatility, allowing for further functionalization and the creation of complex molecular architectures.

Recent studies have highlighted the potential of (furan-2-yl)methyl2-(thiophen-2-yl)ethylamine as a building block for the development of new pharmaceuticals. Its unique electronic properties, arising from the conjugated system of the heterocyclic rings, make it an attractive candidate for applications in areas such as anti-inflammatory and anti-cancer therapies. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors, to identify potential therapeutic benefits.

The compound's significance extends beyond pharmaceutical applications. In materials science, (furan-2-yl)methyl2-(thiophen-2-yl)ethylamine has been investigated for its potential use in organic electronics. The conjugated system of its rings contributes to its ability to conduct electricity, making it a promising candidate for use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other electronic devices. The amine group also allows for further modifications that can enhance the material's performance in these applications.

One of the most compelling aspects of (furan-2-yl)methyl2-(thiophen-2-yl)ethylamine is its synthetic accessibility. Advances in synthetic methodologies have made it possible to produce this compound efficiently and on a scalable basis. This accessibility is crucial for both academic research and industrial applications, as it allows researchers to explore a wide range of derivatives without significant synthetic challenges. The ability to modify the structure of this compound while retaining its core properties opens up numerous possibilities for innovation.

The role of computational chemistry in studying (furan-2-yl)methyl2-(thiophen-2-yl)ethylamine cannot be overstated. Molecular modeling techniques have enabled researchers to predict the behavior of this compound in various environments, including biological systems. These predictions are essential for guiding experimental efforts and optimizing drug design strategies. By leveraging computational tools, scientists can gain insights into the interactions between this compound and its targets, thereby accelerating the discovery process.

In conclusion, (furan-2-yl)methyl2-(thiophen-2-yl)ethylamine is a compound of significant interest in modern chemical research. Its unique structural features and versatile functionalization capabilities make it a valuable tool in pharmaceutical development and materials science. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of chemical interactions and their potential benefits.